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Tirbanibulin Application & LSR Profile

Tirbanibulin 1% ointment is a topical field treatment for actinic keratosis (AK) on the face or scalp, applied
once daily for 5 consecutive days [1] [2]. Its mechanism involves inhibition of tubulin polymerization and

disruption of Src kinase signaling, leading to apoptosis of dysplastic keratinocytes [3].

Local Skin Reactions are the most common adverse effects. The table below summarizes the incidence and

severity of LSRs observed in clinical trials and real-world studies.

Table 1: Spectrum and Incidence of Local Skin Reactions (LSRs) to Tirbanibulin

LSR Category Specific Reaction Incidence | Severity Notes

Very Common Erythema (redness) [4] 91% of patients; mostly mild (22%) to

(>10%) moderate (63%); severe in 6% [4] [2].
Flaking/Scaling [4] 82% of patients; mostly mild (26%) to

moderate (47%); severe in 9% [4] [2].

Crusting [4] 44% of patients; mostly mild (30%); moderate
in 14%; severe in 2% [4].
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LSR Category Specific Reaction Incidence / Severity Notes
Swelling [4] 38% of patients; mostly mild (29%); moderate
in 9% [4].
Common (1- Application site pruritus (itching) [4] Reported in 9% of patients [4] [5].
10%)
Application site pain (burning, Reported in 10% of patients [4] [5].

stinging) [4]

Erosion/Ulceration [4] 12% of patients; mostly mild (9%); moderate
in 3% [4] [2].

Vesiculation/Pustulation [4] 7% of patients; mostly mild [4] [2].

Less Common Skin cracking, dryness, peeling, Reported as "more common" side effects.
ulcers [1] [4]

LSRs typically follow a predictable time course: they usually begin within the first week of treatment, peak
in intensity around day 4-8, and are generally self-limiting, resolving completely within four weeks after the

end of treatment without sequelae [6].

LSR Assessment and Monitoring Protocol

A standardized approach to LSR assessment is crucial for consistent monitoring in both clinical trials and

practice. The following workflow outlines the key stages from baseline evaluation to follow-up.
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Standardized LSR Severity Scale A semiquantitative 4-point scale should be used for consistent

assessment [6]:

0 - Absent: No reaction present.
1 - Mild: Slightly or barely perceptible reaction.

2 - Moderate: Distinct presence of the reaction.
3 - Severe: Marked or intense reaction.

LSR Management and Mitigation Strategies

Proactive management strategies can improve patient compliance and minimize discomfort from LSRs. The

following diagram outlines the decision-making process for managing reactions based on their severity.
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Key Supportive and Preventative Measures:

e Application Technique: Apply a thin layer to affected area up to 25 cm2. Do not bandage or use
occlusive dressings. Wash hands immediately after application [1] [5].

¢ Post-Application Care: Avoid washing or touching treated area for at least 8 hours. After 8 hours,
area can be washed with mild soap and water [1] [5].

e Mucosal Protection: Avoid application in, around, or near eyes, mouth, and lips. If accidental contact

occurs, rinse immediately with water [1] [5].
e Sun Protection: Daily use of sunscreen (SPF 50+) is recommended during and after treatment [6].
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Experimental Protocol for LSR Data Collection

For researchers designing clinical trials, the following methodology provides a framework for systematic

LSR data collection [6].

1. Study Design and Population

e Design: Single-center or multi-center, retrospective or prospective study.

e Participants: Adult patients with AKs on face/scalp prescribed tirbanibulin 1% ointment.

¢ Exclusion Criteria: Pregnancy/lactation, known hypersensitivity to components, active skin
infections, unhealed skin in treatment area, history of invasive NMSC in treatment field, prior topical
AK therapies within last 12 weeks.

2. Treatment Regimen

e Application: Once daily for 5 consecutive days.
e Area: Cover affected photodamaged field up to 100 cm? (or 25 cm? per packet).
e Concomitant Care: Mandatory daily sunscreen SPF 50+.

3. Data Collection Timepoints

Baseline (T0): Physical exam, clinical images, demographic data, skin phototype, lesion count.
Treatment Phase (Day 1-5): Patient diary for LSR onset, duration, and characteristics.

First Evaluation (T1 - Day 57): Clinical evaluation, LSR assessment, efficacy clearance rates.

Second Evaluation (T2 - 6 Months): Assess LSR resolution and long-term response durability.

4. Statistical Analysis

e Use descriptive statistics for demographic/clinical characteristics.

e Apply non-parametric tests for non-normally distributed variables.

e Use multivariate ordinal logistic regression to identify predictors of LSR severity and treatment
response.

e Employ Spearman's rank correlation to analyze associations between LSR severity and clearance

efficacy.

Conclusion and Key Takeaways

¢ LSRs are Expected and Manageable: Erythema, flaking, crusting, and swelling are very common
but typically transient.
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¢ Proactive Management is Key: Patient education, proper application technique, and sun protection
are crucial for managing LSRs and improving adherence.

e Standardized Assessment Ensures Consistency: Using a 4-point LSR severity scale at defined
timepoints allows for reliable data collection.

e Severe Reactions are Uncommon: Most LSRs are mild to moderate. Severe reactions requiring
discontinuation are rare, and management is primarily supportive.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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